Cas no 887408-13-1 (5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid)
5-(3-Bromophenyl)-1,2-oxazole-4-carboxylic acid is a brominated oxazole derivative with significant utility in organic synthesis and pharmaceutical research. The compound features a carboxylic acid functional group, enhancing its reactivity for further derivatization, while the 3-bromophenyl substituent offers a versatile handle for cross-coupling reactions such as Suzuki or Heck couplings. Its oxazole core contributes to structural diversity in medicinal chemistry, making it valuable for the development of bioactive molecules. The product exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its well-defined structure and functional groups make it a useful intermediate for constructing complex heterocyclic frameworks.
887408-13-1 structure
Product Name:5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid
CAS No:887408-13-1
MF:C10H6BrNO3
MW:268.063541889191
CID:713013
PubChem ID:22831700
Update Time:2025-05-21
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 5-(3-bromophenyl)-
- 5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid
- 5-(3-BROMO-PHENYL)-ISOXAZOLE-4-CARBOXYLIC ACID
- 5-(3-BROMOPHENYL)ISOXAZOLE-4-CARBOXYLIC ACID
- DTXSID20628508
- CS-0288742
- AKOS017560220
- 887408-13-1
- EN300-1895567
-
- Inchi： 1S/C10H6BrNO3/c11-7-3-1-2-6(4-7)9-8(10(13)14)5-12-15-9/h1-5H,(H,13,14)
- InChI Key： POEXJBZCKRYPAH-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=C(C(=O)O)C=NO1
Computed Properties
- Exact Mass: 266.95300
- Monoisotopic Mass: 266.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.681
- Boiling Point: 407.5°C at 760 mmHg
- Flash Point: 200.2°C
- Refractive Index: 1.617
- PSA: 63.33000
- LogP: 2.80230
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1895567-1g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-5g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 5g |
$1614.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-10g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 10g |
$2393.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-0.05g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-0.1g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-0.25g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-0.5g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-1.0g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1895567-2.5g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1895567-5.0g |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid |
887408-13-1 | 5g |
$2858.0 | 2023-06-01 |
5-(3-bromophenyl)-1,2-oxazole-4-carboxylic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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